Cas no 87729-39-3 (Pentanoic acid, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-)

• Product Name: Pentanoic acid, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• CAS No: 87729-39-3
• MF: C₁₁H₂₄O₃Si
• MW: 232.391964912415
• CID: 652978
• PubChem ID: 11481684
• Update Time: 2025-08-04

Pentanoic acid, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 5-[tert-butyl(dimethyl)silyl]oxypentanoic acid
• 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazol-3-amine
• F83900
• DTXSID50467285
• 5-(tert-butyldimethylsilyloxy)pentanoic acid
• SCHEMBL4855131
• EN300-7564040
• 5-[(TERT-BUTYLDIMETHYLSILYL)OXY]PENTANOIC ACID
• CS-0376640
• 5-((tert-Butyldimethylsilyl)oxy)pentanoic acid
• 87729-39-3

• Inchi： 1S/C11H24O3Si/c1-11(2,3)15(4,5)14-9-7-6-8-10(12)13/h6-9H2,1-5H3,(H,12,13)
• InChI Key： SHPDANKLQUNHLA-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCCCCC(=O)O

Computed Properties

• Exact Mass: 232.14947116g/mol
• Monoisotopic Mass: 232.14947116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 3.26310

Additional information on Pentanoic acid, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-

Pentanoic acid, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- (CAS No. 87729-39-3): A Comprehensive Overview

Pentanoic acid, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, identified by its CAS number 87729-39-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of silylated carboxylic acids, which are widely recognized for their unique chemical properties and potential applications in various scientific domains.

The molecular structure of Pentanoic acid, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- features a pentanoic acid backbone modified with a protective silyl group at the fifth carbon position. The presence of the (1,1-dimethylethyl)dimethylsilyl (t-butyldimethylsilyl, TBS) group enhances the stability of the carboxylic acid moiety, making it particularly useful in synthetic chemistry where protecting groups are employed to prevent unwanted reactions.

In recent years, the interest in silylated carboxylic acids has surged due to their role as key intermediates in the synthesis of complex molecules. The TBS-protected derivative of pentanoic acid has been extensively studied for its utility in peptide coupling reactions and as a precursor in the synthesis of more intricate organic compounds. The stability provided by the TBS group allows for easier handling and storage, which is crucial in laboratory settings where precise control over reaction conditions is paramount.

One of the most compelling aspects of Pentanoic acid, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- is its application in pharmaceutical research. Silylated carboxylic acids have been explored as building blocks for drug candidates due to their ability to form stable intermediates that can be easily modified into more complex structures. For instance, researchers have utilized this compound to develop novel inhibitors targeting various biological pathways. The protective nature of the TBS group ensures that the carboxylic acid functionality remains inert until it is selectively deprotected under specific conditions, allowing for controlled modifications during drug synthesis.

Recent studies have highlighted the compound's potential in the development of bioactive molecules. A notable example involves its use in the synthesis of protease inhibitors, which are critical in treating diseases such as HIV and cancer. The ability to introduce a silyl protecting group at a specific position on the pentanoic acid chain allows chemists to fine-tune the properties of these inhibitors, enhancing their efficacy and selectivity. This level of control is essential for designing molecules that can interact precisely with biological targets without affecting other systems.

The chemical properties of Pentanoic acid, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- also make it a valuable tool in materials science. Researchers have investigated its use as a precursor for functional materials that exhibit unique electronic and optical properties. The silyl group can be selectively removed under mild conditions, allowing for the introduction of other functional groups that impart specific characteristics to the final material. This versatility has opened up new avenues for developing advanced materials with applications ranging from electronics to coatings.

In addition to its synthetic utility, Pentanoic acid, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- has been studied for its potential role in green chemistry initiatives. The development of protecting groups that are easy to remove and do not require harsh reagents aligns with the growing emphasis on sustainable chemical practices. By minimizing waste and reducing the need for hazardous reagents, compounds like this contribute to more environmentally friendly synthetic routes.

The future prospects for Pentanoic acid, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- are promising, with ongoing research exploring new applications and refining synthetic methodologies. As our understanding of molecular interactions continues to evolve, compounds like this will likely play an increasingly important role in both academic research and industrial applications. Their versatility and stability make them indispensable tools for chemists working at the forefront of scientific discovery.